Cas no 336180-03-1 (2-[5-(2-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-p-tolyl-acetamide)
![2-[5-(2-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-p-tolyl-acetamide structure](https://www.kuujia.com/scimg/cas/336180-03-1x500.png)
2-[5-(2-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-p-tolyl-acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-[5-(2-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-p-tolyl-acetamide
- 2-((5-(2-Hydroxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(p-tolyl)acetamide
- 2-{[5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide
- AG-690/13416255
- AKOS000564559
- 336180-03-1
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- MDL: MFCD01541907
- Inchi: InChI=1S/C17H15N3O3S/c1-11-6-8-12(9-7-11)18-15(22)10-24-17-20-19-16(23-17)13-4-2-3-5-14(13)21/h2-9,21H,10H2,1H3,(H,18,22)
- InChI Key: FXQARWBWBVFCKQ-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(C3=CC=CC=C3O)O2
Computed Properties
- Exact Mass: 341.08341252Da
- Monoisotopic Mass: 341.08341252Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 114Ų
2-[5-(2-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-p-tolyl-acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM518175-1g |
2-((5-(2-Hydroxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(p-tolyl)acetamide |
336180-03-1 | 97% | 1g |
$291 | 2023-02-17 | |
Crysdot LLC | CD11141572-5g |
2-((5-(2-Hydroxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(p-tolyl)acetamide |
336180-03-1 | 97% | 5g |
$874 | 2024-07-17 |
2-[5-(2-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-p-tolyl-acetamide Related Literature
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C. Beato,M. S. Fernández,S. Fermani,M. Reggi,A. Neira-Carrillo,A. Rao,G. Falini,J. L. Arias CrystEngComm, 2015,17, 5953-5961
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Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
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3. Book reviews
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
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Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
Additional information on 2-[5-(2-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-p-tolyl-acetamide
Compound CAS No. 336180-03-1: 2-[5-(2-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-p-tolyl-acetamide
Compound CAS No. 336180-03-1, also known as 2-[5-(2-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-p-tolyl-acetamide, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of sulfonamides and has garnered significant attention in recent years due to its unique properties and potential applications in various fields. The molecule features a [1,3,4]oxadiazole ring system, which is a five-membered heterocyclic structure containing oxygen and nitrogen atoms. This structural motif is known for its stability and reactivity, making it a valuable component in drug design and materials science.
The synthesis of Compound CAS No. 336180-03-1 involves a multi-step process that typically includes the formation of the [1,3,4]oxadiazole ring followed by the introduction of the sulfanyl group and the acetamide moiety. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. These improvements are crucial for scaling up production for potential commercial applications.
In terms of pharmacological properties, Compound CAS No. 336180-03-1 has shown promising results in preclinical studies. It exhibits selective activity against certain enzymes and receptors, making it a candidate for drug development in therapeutic areas such as oncology and neurodegenerative diseases. For instance, studies have demonstrated its ability to inhibit specific kinase pathways involved in cancer cell proliferation. Additionally, its interaction with neuronal receptors suggests potential applications in treating conditions like Alzheimer's disease.
Beyond pharmacology, this compound has also found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Recent research has explored its ability to form self-assembled monolayers on various substrates, which could enhance the performance of sensors and transistors.
The structural integrity of Compound CAS No. 336180-03-1 is further enhanced by the presence of the p-tolyl group, which contributes to its lipophilicity and bioavailability. This feature is critical for drug delivery systems where efficient absorption and distribution are essential. Moreover, the hydroxyl group on the phenyl ring introduces additional functional diversity, allowing for further chemical modifications to tailor its properties for specific applications.
In conclusion, Compound CAS No. 336180-03-1 represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both pharmaceutical and materials research. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing innovative solutions across various industries.
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